(2,5-dimethoxyphenyl)[4-({4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1-piperazinyl}carbonyl)phenyl]methanone

• IUPAC Name: (2,5-dimethoxyphenyl)-[4-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl]phenyl]methanone
• InChI: InChI=1S/C25H27N3O4S/c1-17-26-20(16-33-17)15-27-10-12-28(13-11-27)25(30)19-6-4-18(5-7-19)24(29)22-14-21(31-2)8-9-23(22)32-3/h4-9,14,16H,10-13,15H2,1-3H3
• InChI Key: NJTYAYAQWFZYLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)C(=O)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 2,5-dimethoxyphenyl group, a 1,3-thiazol-4-yl group, and a piperazinyl group. These groups are common in many biologically active compounds and pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve reactions such as nucleophilic substitution, oxidation, and condensation.

Molecular Structure Analysis

The compound contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. It also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms. The presence of these heterocyclic rings can greatly influence the compound’s chemical properties and biological activity.

Chemical Reactions Analysis

The thiazole ring in the compound is known to participate in various chemical reactions due to its aromaticity. Similarly, the piperazine ring can undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. Unfortunately, specific information about this compound’s properties was not found.